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For Researchers, Scientists, and Drug Development Professionals

Introduction

UK-371804 is a potent and highly selective inhibitor of urokinase-type plasminogen activator
(uPA), a serine protease critically involved in cancer invasion and metastasis. Its ability to
discriminate between uPA and other closely related serine proteases is a key attribute,
minimizing off-target effects and enhancing its therapeutic potential. This technical guide
provides an in-depth overview of the selectivity profile of UK-371804, including quantitative
data, detailed experimental methodologies, and a visualization of its place within the uPA
signaling pathway.

Data Presentation: Selectivity Profile of UK-371804

The inhibitory activity of UK-371804 has been primarily characterized against uPA and its
closely related physiological counterparts, tissue-type plasminogen activator (tPA) and plasmin.
The following table summarizes the key quantitative data from the primary literature.
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Serine

Inhibition Selectivity vs.

Protease . IC50 Reference
Constant (Ki) uPA

Target

Urokinase-type 0.89 uM (in

Plasminogen 10 nM - human chronic [1]

Activator (UPA) wound fluid)

Tissue-type

Plasminogen >40,000 nM 4000-fold Not Reported [1]

Activator (tPA)

Plasmin >27,000 nM 2700-fold Not Reported [1]

Note: A comprehensive selectivity profile of UK-371804 against a broader panel of serine
proteases (e.g., trypsin, chymotrypsin, elastase, thrombin) is not readily available in the public
domain based on extensive literature searches.

Signaling Pathway and Mechanism of Action

UK-371804 exerts its effect by competitively inhibiting the catalytic activity of uPA. The
UPA/UPAR system plays a pivotal role in the degradation of the extracellular matrix (ECM), a
crucial step in tumor cell invasion and metastasis. The following diagram illustrates the uPA
signaling cascade and the point of intervention for UK-371804.
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Part 2: Ki Determination

Prepare serial dilutions
of UK-371804

Part 1: Km Determination

Prepare serial dilutions Pre-incubate uPA with
of chromogenic substrate UK-371804 dilutions

'

Initiate reaction by adding
substrate at a fixed concentration
(e.g., near Km)

'

Add fixed concentration
of uPA to wells

Initiate reaction by adding Measure initial reaction rates
substrate dilutions (Vi) at 405 nm
Measure initial reaction rates Calculate % inhibition for
(Vo) at 405 nm each [Inhibitor]

Plot Vo vs. [Substrate] and

Plot % inhibition vs. [Inhibitor]

fit to Michaelis-Menten equation glg to determine ICso

to determine Km

Km v,

jan)
—_
T - —————
m

Calculate Ki from ICso using

the Cheng-Prusoff equation:
Ki =1Cso / (1 + [S]/Km)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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serine-proteases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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